2-[4-(5-nitro-2-pyridinyl)-1-piperazinyl]pyrimidine

• IUPAC Name: 2-[4-(5-nitropyridin-2-yl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C13H14N6O2/c20-19(21)11-2-3-12(16-10-11)17-6-8-18(9-7-17)13-14-4-1-5-15-13/h1-5,10H,6-9H2
• InChI Key: HODRSYBSOZPUFX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=C(C=C2)[N+](=O)[O-])C3=NC=CC=N3
• Molecular Formula: C13H14N6O2
• Molecular Weight: 286.29 g/mol

Description

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

Numerous methods for the synthesis of pyrimidines are described. For example, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido [2,3- d ]pyrimidin-5-one derivatives.

Molecular Structure Analysis

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Chemical Reactions Analysis

Anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E 2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like “2-[4-(5-nitro-2-pyridinyl)-1-piperazinyl]pyrimidine” would depend on its specific structure. For a similar compound, 1-Boc-4-(5-nitro-2-pyridyl)piperazine, the molecular formula is C14H20N4O4.

Mechanism of Action

Generally, the mechanism of action of pyrimidine-based anti-inflammatory agents is associated with the inhibition of PGE 2 generated by COX enzymes.

Safety and Hazards

The safety and hazards of a specific compound would depend on its specific structure and properties. For example, 2,4-Dinitrophenylhydrazine is classified as a flammable solid and is harmful if swallowed.

Future Directions

Research in the field of pyrimidines is ongoing, with numerous possible research guidelines and suggestions for the development of new pyrimidines as anti-inflammatory agents. Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.

Synthesis routes and methods

Procedure details

To a mixture of 2-chloro-5-nitropyridine (500 mg, 3.2 mmol) and 2-piperazin-1-yl-pyrimidine (520 mg, 3.2 mmol) in DMF (15 mL) was added diisopropylethylamine (2.70 mL, 15.5 mmol). The mixture was heated in a sealed tube at 80° C. for 24 hours. The mixture was concentrated to dryness and triturated in methanol to give 2-[4-(5-nitro-pyridin-2-yl)-piperazin-1-yl]-pyrimidine. The NMR spectrum on this sample is compatible with its structure.